4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid

• Molecular Formula: C20H18N2O5S
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 4-[[(5Z)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C20H18N2O5S/c1-3-27-16-10-12(4-9-15(16)23)11-17-18(24)22(2)20(28-17)21-14-7-5-13(6-8-14)19(25)26/h4-11,23H,3H2,1-2H3,(H,25,26)/b17-11-,21-20?
• InChI Key: GNMWOXVKJGEQCU-GIKHVEQZSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)C(=O)O)S2)C)O
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=C(C=C3)C(=O)O)S2)C)O

Description

4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid, also known as ETBABA, is a thiazolidine derivative that has been synthesized and studied for its potential applications in various scientific fields. This compound has shown promising results in scientific research, especially in the areas of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid is not fully understood, but it is believed to act by inhibiting the growth of microorganisms and cancer cells. It is also believed to exert its antioxidant and anti-inflammatory effects by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been found to inhibit the proliferation of cancer cells. In addition, it has been shown to have antioxidant and anti-inflammatory effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid in lab experiments is its ability to form stable complexes with metal ions, which may be useful in drug delivery systems. However, one limitation of using 4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid is its relatively low solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine its effectiveness in inhibiting the growth of cancer cells and its potential use in combination with other anticancer agents. Another area of interest is its potential use in drug delivery systems. Studies are needed to determine the optimal conditions for forming stable complexes with metal ions and its potential use in targeted drug delivery. Finally, further studies are needed to fully understand the mechanism of action of 4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with 2-aminothiophenol to form a Schiff base, which is then reacted with 2-methyl-4-oxo-3-thiazolidineacetic acid to obtain the final product. This method has been optimized to obtain high yields of pure 4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid.

Scientific Research Applications

4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been extensively studied for its potential applications in scientific research. It has been found to exhibit antibacterial, antifungal, and antitumor activities. In addition, it has shown potential as an antioxidant and anti-inflammatory agent. 4-{[(2E,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid has also been studied for its potential use in drug delivery systems due to its ability to form stable complexes with metal ions.